(2S,4S)-4-amino-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid;2,2,2-trifluoroacetic acid

• Molecular Formula: C15H17F3N2O6
• Molecular Weight: 378.30 g/mol
• IUPAC Name: (2S,4S)-4-amino-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C13H16N2O4.C2HF3O2/c14-10-6-11(12(16)17)15(7-10)13(18)19-8-9-4-2-1-3-5-9;3-2(4,5)1(6)7/h1-5,10-11H,6-8,14H2,(H,16,17);(H,6,7)/t10-,11-;/m0./s1
• InChI Key: QOZQEUGHMPPGEW-ACMTZBLWSA-N
• Isomeric SMILES: C1[C@@H](CN([C@@H]1C(=O)O)C(=O)OCC2=CC=CC=C2)N.C(=O)(C(F)(F)F)O
• Canonical SMILES: C1C(CN(C1C(=O)O)C(=O)OCC2=CC=CC=C2)N.C(=O)(C(F)(F)F)O

Description

(2S,4S)-4-amino-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid;2,2,2-trifluoroacetic acid is a versatile chemical compound used in scientific research for its unique properties. It finds applications in various fields such as organic synthesis, drug discovery, and materials science, making it an essential tool for advancing scientific knowledge.

Chemical Reactions Analysis

(2S,4S)-4-amino-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid;2,2,2-trifluoroacetic acid undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific reaction conditions and reagents used .

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it is utilized in the study of enzyme mechanisms and protein-ligand interactions. In medicine, it plays a role in drug discovery and development, particularly in the design of new therapeutic agents. Additionally, it is used in materials science for the development of novel materials with unique properties.

Mechanism of Action

The mechanism of action of (2S,4S)-4-amino-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid;2,2,2-trifluoroacetic acid involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target proteins or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

(2S,4S)-4-amino-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid;2,2,2-trifluoroacetic acid can be compared with other similar compounds, such as (2S,4S)-4-azidopyrrolidine-2-carboxylic acid;2,2,2-trifluoroacetic acid. While both compounds share some structural similarities, they differ in their specific functional groups and properties. The unique properties of this compound make it particularly valuable for certain applications in scientific research.